Cas no 1805511-85-6 (Methyl 2-bromomethyl-4-cyano-3-ethylphenylacetate)

• Product Name: Methyl 2-bromomethyl-4-cyano-3-ethylphenylacetate
• CAS No: 1805511-85-6
• MF: C₁₃H₁₄BrNO₂
• MW: 296.159762859344
• CID: 5038341
• Update Time: 2025-06-30

Methyl 2-bromomethyl-4-cyano-3-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromomethyl-4-cyano-3-ethylphenylacetate

• Inchi： 1S/C13H14BrNO2/c1-3-11-10(8-15)5-4-9(12(11)7-14)6-13(16)17-2/h4-5H,3,6-7H2,1-2H3
• InChI Key： LKZCLQPEQBUZSN-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C#N)C=1CC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromomethyl-4-cyano-3-ethylphenylacetate

Methyl 2-Bromomethyl-4-Cyano-3-Ethylphenylacetate (CAS No. 1805511-85-6)

Methyl 2-bromomethyl-4-cyano-3-ethylphenylacetate, with the CAS number 1805511-85-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a methyl group attached to a phenyl ring substituted with a bromomethyl group, a cyano group, and an ethyl group. The bromomethyl and cyano functionalities make this compound particularly interesting for researchers exploring its potential applications in drug design and materials science.

Recent studies have highlighted the importance of bromomethyl groups in enhancing the bioavailability of certain drugs. The presence of a cyano group further adds to the compound's versatility, as it can participate in various chemical reactions, including nucleophilic substitutions and additions. The ethyl substituent on the phenyl ring contributes to the compound's stability and solubility properties, making it a valuable intermediate in organic synthesis.

The synthesis of methyl 2-bromomethyl-4-cyano-3-ethylphenylacetate involves a series of carefully controlled reactions, including Friedel-Crafts alkylation and nucleophilic substitution. Researchers have recently optimized these processes to improve yield and purity, leveraging advanced catalytic systems and green chemistry principles. These advancements have not only streamlined the production of this compound but also opened new avenues for its application in medicinal chemistry.

In terms of applications, methyl 2-bromomethyl-4-cyano-3-ethylphenylacetate has shown promise as an intermediate in the synthesis of bioactive molecules. Its ability to undergo multiple transformations makes it a versatile building block for constructing complex molecular architectures. For instance, recent studies have demonstrated its use in the construction of heterocyclic compounds with potential anticancer activity.

The cyano group in this compound plays a pivotal role in its reactivity and functionality. It can act as an electron-withdrawing group, influencing the electronic properties of the molecule and facilitating various chemical transformations. This feature has been exploited in recent research to design more efficient catalysts for organic reactions.

Moreover, the bromomethyl group provides sites for further functionalization, enabling researchers to introduce additional substituents or modify existing ones to tailor the compound's properties for specific applications. This flexibility has made methyl 2-bromomethyl-4-cyano-3-ethylphenylacetate a valuable tool in combinatorial chemistry and high-throughput screening.

Recent advancements in computational chemistry have also shed light on the electronic structure and reactivity of this compound. By employing density functional theory (DFT) calculations, researchers have gained insights into the distribution of electron density within the molecule and how it influences its reactivity under different conditions.

In conclusion, methyl 2-bromomethyl-4-cyano-3-ethylphenylacetate (CAS No. 1805511-85-6) stands out as a multifaceted organic compound with significant potential in various scientific domains. Its unique structure, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in advancing modern chemical research.